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Compound of Interest

Compound Name: Benclothiaz

Cat. No.: B3033156

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available scientific literature on Benclothiaz is limited. This guide provides
the definitive identification of the compound and summarizes its known application. To offer a
comprehensive resource for researchers, this document also includes technical information on
the broader class of benzothiazole derivatives and general experimental protocols. This
information is intended to provide a contextual framework and should not be interpreted as
being specific to Benclothiaz unless explicitly stated.

Core Compound Identification

Benclothiaz is identified by the following chemical identifiers:

Identifier Value Citation
CAS Number 89583-90-4

IUPAC Name 7-chloro-1,2-benzisothiazole

Molecular Formula C7H4CINS

Physicochemical Properties

The following table summarizes the key physicochemical properties of Benclothiaz.
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Property Value
Molecular Weight 169.63 g/mol
Exact Mass 168.9752980 Da
XLogP3 2.9

Topological Polar Surface Area 41.1 Az
Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor Count 1

Rotatable Bond Count 0

Biological Activity of Benclothiaz

The primary registered activity of Benclothiaz is as a nematicide.[1] Nematicides are a class of
chemical pesticides used to control parasitic nematodes.

General Mechanism of Action of Nematicides

While the specific mechanism of action for Benclothiaz is not detailed in the available
literature, nematicides generally function through one of the following mechanisms:

o Neurotoxicity: Many nematicides, such as organophosphates and carbamates, act as
acetylcholinesterase inhibitors, leading to paralysis and death of the nematode.[2][3] Others
may interfere with nerve transmission by acting on ion channels.[2][4]

e Respiratory Inhibition: Fumigant nematicides and other compounds can inhibit cellular
respiration by disrupting the electron transport chain in the mitochondria of the nematodes.

[2][3]

o Cuticle Disruption: Some nematicides can compromise the integrity of the nematode's outer
cuticle, leading to dehydration and death.[5]

o Systemic Action: Certain nematicides can be absorbed by plants and are translocated
throughout the plant's tissues, making the plant itself toxic to feeding nematodes.[5]
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It is plausible that Benclothiaz exerts its nematicidal effect through one or more of these
general mechanisms.

Broader Biological Activities of Benzothiazole
Derivatives

The benzothiazole scaffold is a common feature in a variety of biologically active molecules.[6]
While not specific to Benclothiaz, research on other benzothiazole derivatives may provide
insights into potential, yet uninvestigated, activities. These include:

» Anticancer Activity: Certain benzothiazole derivatives have been shown to inhibit cancer cell
proliferation and induce apoptosis.[1] Some have been investigated as inhibitors of signaling
pathways such as the STAT3 and PI3K/AKT pathways.

» Anti-inflammatory Activity: Some derivatives have demonstrated anti-inflammatory
properties.

» Antimicrobial Activity: The benzothiazole nucleus is found in compounds with antibacterial
and antifungal properties.

Signaling Pathways Modulated by Benzothiazole
Derivatives

As no specific signaling pathway has been documented for Benclothiaz, the following diagram
illustrates the STAT3 signaling pathway, which has been shown to be inhibited by certain
benzothiazole-based compounds in the context of cancer research.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3033156?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

